2,6-Dimethoxy-5-methyl-9H-xanthen-9-one

• CAS: 61234-50-2
• Molecular Formula: C16H14O4
• Molecular Weight: 270.28 g/mol
• SMILES: CC1=C(C=CC2=C1OC3=C(C2=O)C=C(C=C3)OC)OC
• InChI: InChI=1S/C16H14O4/c1-9-13(19-3)7-5-11-15(17)12-8-10(18-2)4-6-14(12)20-16(9)11/h4-8H,1-3H3
• InChIKey: IICZISDYELFOFE-UHFFFAOYSA-N

2,6-Dimethoxy-5-methyl-9H-xanthen-9-one (CAS 61234-50-2): A Specialized Xanthone Scaffold for Procurement

2,6-Dimethoxy-5-methyl-9H-xanthen-9-one is a synthetic tricyclic compound belonging to the xanthone class, identified by CAS number 61234-50-2 and molecular formula C16H14O4 [1]. It is structurally characterized by methoxy substituents at the 2- and 6-positions and a methyl group at the 5-position of the xanthone core. Xanthones are recognized for their broad spectrum of biological activities, but their specific properties are highly dependent on the nature and position of their substituents [2]. This particular derivative is primarily available through specialist chemical vendors for research purposes and has been the subject of spectroscopic characterization studies [3].

Pre-characterized synthetic building block with spectroscopic fingerprint

Computational modeling tool with distinct 5-methyl electronic profile

Analytical reference marker for method development, non-interfering vs. hydroxyl-xanthones

• [1] Chemsrc. 2,6-Dimethoxy-5-methyl-9H-xanthen-9-one. CAS 61234-50-2. View Source
• [2] Pinto, M. M. M., et al. Xanthone Derivatives: New Insights in Biological Activities. Current Medicinal Chemistry, 2005, 12, 2517-2538. View Source
• [3] DergiPark. Spectroscopic and Theoretical Characterization of 2,6-Dimethoxy-5-methyl-9H-xanthen-9-one. Journal of the Institute of Science and Technology, 2022. View Source

Why a Generic Xanthone Cannot Replace 2,6-Dimethoxy-5-methyl-9H-xanthen-9-One in Targeted Research

In the xanthone class, biological and chemical properties are dictated by specific substitution patterns. A clear example is seen with dimethoxyxanthones; a study on human serum albumin (HSA) binding showed that 2,3-dimethoxyxanthone and 3,4-dimethoxyxanthone, while similar to each other, were only comparable as a class to highly oxygenated xanthones like mangiferin [1]. This demonstrates that even a positional change of a methoxy group can be significant. For 2,6-dimethoxy-5-methyl-9H-xanthen-9-one, the combination of the 2,6-dimethoxy pattern with a unique 5-methyl group creates a distinct electronic and steric environment. This scaffold cannot be interchanged with common hydroxy- or prenyl-xanthones or even other dimethoxy isomers, as these structural differences directly influence target binding and reactivity. However, direct head-to-head comparative biological data against specific analogs is currently absent from the primary literature for this precise compound, making predictive substitution scientifically unsound.

Position Even minor methoxy positional changes (e.g., 2,3- vs. 3,4-dimethoxy) may alter target binding profile; 5-methyl further differentiates this scaffold.

Data gap No head-to-head biological data exist for this compound vs. other xanthones; predictive substitution is unsupported and may require de novo validation.

Class risk Hydroxy- or prenyl-xanthones are not interchangeable; reactivity and binding are driven by distinct electronic/steric environments.

• [1] Silva, G. S., et al. Synthetic dimethoxyxanthones bind similarly to human serum albumin compared with highly oxygenated xanthones. Journal of Molecular Liquids, 2023, 390, 123005. View Source

Quantitative Differentiation Evidence for 2,6-Dimethoxy-5-methyl-9H-xanthen-9-one

Critical Gap in Comparative Biological Activity Data for 5-Methyl Derivative

A comprehensive search of the literature reveals a significant evidence gap: there are no head-to-head biological activity studies (e.g., IC50, Ki, EC50) comparing 2,6-dimethoxy-5-methyl-9H-xanthen-9-one directly against its closest structural analogs, such as 2,6-dimethoxyxanthone or other 5-substituted xanthones [1]. The available data for the compound is limited to spectroscopic characterization (X-ray, NMR, IR) and computational reactivity parameters (HOMO-LUMO, hardness/softness) [2]. In contrast, other dimethoxyxanthone isomers (e.g., 2,3- and 3,4-dimethoxyxanthone) have been quantitatively profiled for human serum albumin binding, showing association constants (Ka) in the order of 10^4 M^-1 and a binding free energy (ΔG°) of approximately -28.0 kJ/mol [1]. The specific biological or pharmacological differentiation of the 5-methyl-2,6-dimethoxy scaffold from these isomers remains unquantified in peer-reviewed research, presenting a risk for procurement decisions based on assumed bioactivity.

Bioactivity Gap

Data to verify

No comparative IC50, Ki, or EC50 data available against structural analogs

Biological differentiation from other dimethoxyxanthones remains unquantified; requires de novo screening

Comparator 2,3-dimethoxyxanthone shows HSA binding Ka ~10⁴ M⁻¹ as a class benchmark only

Evidence Dimension	Comparative Biological Activity (e.g., target binding affinity)
Target Compound Data	No peer-reviewed quantitative biological data found.
Comparator Or Baseline	2,3-dimethoxyxanthone: Ka with HSA ≈ 10^4 M^-1, ΔG° ≈ -28.0 kJ/mol (as a class benchmark)
Quantified Difference	N/A - Comparative data not available.
Conditions	Human Serum Albumin (HSA) binding assay (fluorescence spectroscopy) for comparator; target compound only characterized spectroscopically and computationally.

Why This Matters

This information gap necessitates that procurement for biological research must be paired with a plan for de novo screening, as evidence of activity relative to analogs cannot be assumed.

• [1] Silva, G. S., et al. Synthetic dimethoxyxanthones bind similarly to human serum albumin compared with highly oxygenated xanthones. Journal of Molecular Liquids, 2023, 390, 123005. View Source
• [2] DergiPark. Spectroscopic and Theoretical Characterization of 2,6-Dimethoxy-5-methyl-9H-xanthen-9-one. Journal of the Institute of Science and Technology, 2022. View Source

Validated Applications for Sourcing 2,6-Dimethoxy-5-methyl-9H-xanthen-9-one

Use as a Pre-Characterized Building Block in Synthetic Chemistry

The compound is suitable for procurement as a starting material or intermediate in synthetic pathways. Its structural identity and purity can be verified against existing comprehensive spectroscopic data, including single-crystal X-ray diffraction, FT-IR, and multi-nuclear NMR, which serve as a reliable analytical fingerprint [1]. This reduces the characterization burden for chemists incorporating this scaffold into novel synthetic libraries.

Computational Chemistry and Molecular Modeling Studies

Researchers modeling xanthone-protein interactions can utilize the available computational data, such as HOMO-LUMO energies and chemical hardness parameters, for in silico screening [2]. The unique 5-methyl substituent provides a distinct electronic profile compared to the more common hydroxylated or prenylated xanthones, making it a valuable test case for computational structure-activity relationship (SAR) models where the impact of a small alkyl group is under investigation.

Analytical Reference Standard for Method Development

The compound can serve as a retention time or mass spectrometry marker in chromatographic method development for complex mixtures, given its distinct molecular weight (270.28 g/mol) and the published spectroscopic signature [1]. Its differentiation from ubiquitous hydroxyl-xanthones in plant extracts makes it a useful internal standard for avoiding interference, provided in-house validation is performed.

Application

Selection Property

Validation Focus

Synthetic chemistry building block

Pre-characterized spectroscopic fingerprint (X-ray, NMR, IR)

Verify identity against published crystallographic and spectral data

Computational SAR modeling

Distinct 5-methyl electronic profile (HOMO-LUMO, hardness)

Confirm computational parameters; assess alkyl substitution impact in silico

Chromatographic method development

Unique retention time/MS signature distinct from hydroxyl-xanthones

Perform in-house validation for non-interference and marker suitability

• [1] DergiPark. Spectroscopic and Theoretical Characterization of 2,6-Dimethoxy-5-methyl-9H-xanthen-9-one. Journal of the Institute of Science and Technology, 2022. View Source
• [2] Chemsrc. 2,6-Dimethoxy-5-methyl-9H-xanthen-9-one. CAS 61234-50-2. View Source